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Compound of Interest

Compound Name: Tingenone

Cat. No.: B1683169

This document provides crucial safety, handling, and disposal information for Tingenone,
tailored for researchers, scientists, and professionals in drug development. While a
comprehensive Safety Data Sheet (SDS) for Tingenone is not publicly available, this guide
synthesizes known data and established best practices for handling cytotoxic compounds to
ensure laboratory safety.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Tingenone is provided below.
This information is essential for safe handling and experimental design.[1]

Property Value

Molecular Formula C28H3603

Molecular Weight 420.6 g/mol

CAS Number 50802-21-6

Appearance Data not available (often a crystalline powder)
Solubility Soluble in DMSO[2]

Personal Protective Equipment (PPE)
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Due to its cytotoxic nature, stringent adherence to PPE protocols is mandatory when handling

Tingenone. The following table outlines the required PPE.

Body Part Required PPE Standard
Safety glasses with side
shields or goggles. A face OSHA 29 CFR 1910.133 or
Eyes/Face o i )
shield is required when there is  European Standard EN166[3]
a splash hazard.
Chemical-resistant gloves
o Follow manufacturer's
) (e.g., nitrile). A lab coat or o
Skin specifications for glove

disposable gown to prevent

skin contact.

compatibility.

Respiratory

Use in a well-ventilated area. A
NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if
dust or aerosols are
generated.[3]

Follow established respiratory
protection program guidelines.

Workflow for Donning and Doffing PPE

Doffing PPE

Perform Hand Hygiene Remove Goggles/Face Shield

Remove Respirator Perform Hand Hygiene

Perform Hand Hygiene

Donning PPE

Put on Respirator Put on Goggles/Face Shield

Put on Gloves

Click to download full resolution via product page

PPE Donning and Doffing Sequence.
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Operational Plans: Handling and Storage

Handling:

Avoid creating dust.[4]

Storage:

Wash hands thoroughly after handling.[3]

Work in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

Use personal protective equipment as required.[4]

» Store in a tightly closed container in a dry and well-ventilated place.

o Keep product and empty container away from heat and sources of ignition.[3]

Emergency Procedures

Exposure Route

First Aid Measures

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

[5]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Consult a

physician.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a poison

center or doctor.[2][5]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[4][5]

Accidental Release Measures:
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Ensure adequate ventilation and wear appropriate PPE.[3][6]
Avoid breathing dusts.[2]
Sweep up dry spills immediately and transfer to suitable, closed containers for disposal.[2][3]

Clean the spill area thoroughly.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use a medium appropriate to the surrounding fire, such as dry
chemical, carbon dioxide, foam, or water spray.[2]

Hazardous Combustion Products: May include oxides of carbon.[4]

Fire-Fighting Procedures: Wear self-contained breathing apparatus and full protective gear.

[2][3]

Disposal Plan

All Tingenone waste, including contaminated materials, must be treated as hazardous waste.

Waste Characterization: Due to its cytotoxic properties, Tingenone waste is considered
hazardous.

Containment: Collect waste in sealed, properly labeled containers.

Disposal: Dispose of waste at a licensed hazardous waste disposal facility. Adhere to all
federal, state, and local environmental regulations.[7][8][9] Do not dispose of down the drain
or in regular trash.

Experimental Protocols

Given Tingenone's known cytotoxic effects against various cancer cell lines, a common

experimental protocol to assess its efficacy is a cytotoxicity assay.

Protocol: MTT Assay for Cell Viability
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This protocol outlines the steps to determine the concentration of Tingenone that inhibits cell
growth by 50% (IC50).

e Cell Seeding:
o Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well.
o Incubate for 24 hours to allow for cell attachment.

e Compound Treatment:

[e]

Prepare a stock solution of Tingenone in DMSO.

o

Create a series of dilutions of Tingenone in cell culture medium.

[¢]

Replace the medium in the wells with the medium containing the different concentrations
of Tingenone. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

Incubate for 24-72 hours.

[¢]

o MTT Addition:

o Add MTT reagent to each well.

o Incubate for 2-4 hours, allowing viable cells to convert MTT to formazan crystals.
 Solubilization:

o Add a solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan
crystals.

o Absorbance Reading:
o Measure the absorbance at a wavelength of 570 nm using a microplate reader.
e Data Analysis:

o Calculate the percentage of cell viability for each concentration compared to the vehicle
control.
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o Plot the results and determine the IC50 value.

Start: Cell Culture

Seed cells in 96-well plate

:

Incubate for 24h

:

Treat with Tingenone dilutions

:

Incubate for 24-72h

:

Add MTT reagent

:

Incubate for 2-4h

:

Add solubilization solution

:

Read absorbance at 570 nm

:

Analyze data and calculate IC50

:
ST
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Workflow for an MTT Cytotoxicity Assay.

Hypothetical Sighaling Pathway of Tingenone's
Cytotoxic Action

While the precise signaling pathway of Tingenone is not fully elucidated, many natural
cytotoxic compounds exert their effects by modulating key cancer-related pathways. The
following diagram illustrates a hypothetical mechanism by which Tingenone might induce
apoptosis in cancer cells, based on common pathways affected by such compounds.[10][11]
[12]
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Hypothetical Tingenone-induced Apoptosis Pathway.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1683169?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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